Cas no 1361561-51-4 (3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361561-51-4
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4800194
• Update Time: 2025-06-11

3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-6-2-7(13)10(8(14)3-6)5-1-9(15)11(17)16-4-5/h1-4H,(H,16,17)
• InChI Key： KDPGFRQTJXOGDZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CNC(C(=C1)Cl)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 381
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine

Professional Introduction to 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361561-51-4)

3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine, a compound with the chemical formula C₉H₃Cl₄NO, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple chlorine atoms and a pyridine ring makes it a versatile intermediate for various synthetic pathways. In this detailed introduction, we will explore the compound's chemical properties, synthetic methodologies, and its relevance in contemporary research.

The molecular structure of 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine consists of a pyridine core substituted with a hydroxyl group at the 2-position and three chlorine atoms at the 3-, 5-, and 6-positions of a trichlorophenyl ring. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The compound's high degree of chlorination enhances its reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitution and cross-coupling reactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. Pyridine derivatives are particularly noteworthy due to their broad spectrum of biological activities. Research has shown that compounds containing pyridine moieties often exhibit potent effects on enzymatic and receptor targets relevant to diseases such as cancer, inflammation, and neurological disorders. The specific substitution pattern in 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine suggests potential interactions with biological targets that warrant further investigation.

The synthesis of 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine involves several key steps that highlight the compound's synthetic utility. One common approach begins with the chlorination of a phenol derivative using chlorinating agents such as phosphorus oxychloride (POCl₃). The resulting trichlorophenol is then coupled with a pyridine precursor through nucleophilic aromatic substitution or other coupling techniques. The hydroxyl group at the 2-position can be introduced through selective functionalization or protection-deprotection strategies.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of biaryl systems, allowing for precise control over regiochemistry and stereochemistry. These techniques have been particularly valuable in generating derivatives with enhanced biological activity. Additionally, green chemistry principles have been increasingly integrated into synthetic protocols to minimize waste and improve sustainability.

The biological activity of 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The compound's ability to disrupt protein-protein interactions has also been examined in models of inflammation and neurodegeneration. While these studies are still in early stages, they underscore the importance of structural diversity in drug discovery efforts.

The pharmacokinetic properties of this compound are another area of interest. Its solubility profile and metabolic stability can significantly influence its bioavailability and therapeutic efficacy. Computational modeling techniques have been employed to predict these properties before experimental validation. Such approaches help streamline the drug development process by identifying promising candidates early on.

In conclusion, 3-Chloro-2-hydroxy-5-(2,4,6-trichlorophenyl)pyridine represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical features make it a valuable intermediate for synthetic chemists working on pharmaceuticals. As research continues to uncover new biological targets and synthetic strategies, compounds like this will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.